2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
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Description
2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is a useful research compound. Its molecular formula is C10H8F6N2O3 and its molecular weight is 318.175. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Properties
A study described the synthesis of a compound similar to 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, detailing the reaction of phenol with hexafluoroacetone and predicting applications in fluoro-containing materials due to the presence of alcoholic and phenolic hydroxyl groups. The research highlighted the compound's potential for creating organic fluoro-containing polymers (Li, Shen, & Zhang, 2015).
Antimalarial Activity
A compound structurally related to this compound showed promising results in antimalarial activity studies. The research demonstrated significant correlations between antimalarial potency and specific substituent properties, hinting at potential applications in antimalarial drug development (Werbel et al., 1986).
Polymer and Material Science
A study on a structurally similar compound reported the synthesis of a fluorine-containing polybenzoxazole monomer, indicating the compound's potential in creating high-performance materials and polymers due to its thermal and chemical properties (Ju-sun, 2007).
Therapeutic and Biological Applications
Several studies have explored compounds closely related to this compound in therapeutic contexts, such as antimicrobial, anti-inflammatory, and anticonvulsant applications. These studies highlight the diverse bioactivity of structurally similar compounds, suggesting potential areas for further investigation in drug discovery and medicinal chemistry (Devi, Yadav, & Singh, 2019).
Molecular and Crystal Structure Studies
Research involving related compounds has contributed to understanding molecular conformations, crystalline structures, and thermodynamic relationships among polymorphs. These studies are crucial for material science, providing insights into the molecular basis of the compound's properties and potential applications (Yu et al., 2000).
Properties
IUPAC Name |
2-(4-amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F6N2O3/c1-4-2-5(3-6(7(4)17)18(20)21)8(19,9(11,12)13)10(14,15)16/h2-3,19H,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASVBLQGLQYCDMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)[N+](=O)[O-])C(C(F)(F)F)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F6N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.